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Compound of Interest

Compound Name: Bezafibrate-d6

Cat. No.: B1379889 Get Quote

This document provides a comprehensive technical overview of Bezafibrate-d6, a deuterated

analog of Bezafibrate, intended for researchers, scientists, and professionals in drug

development. It covers supplier and purchasing information, detailed experimental protocols for

its use as an internal standard, and the core signaling pathways of its parent compound,

Bezafibrate.

Core Compound Information: Bezafibrate
Bezafibrate is a lipid-lowering agent belonging to the fibrate class of drugs.[1] It is primarily

used to treat hyperlipidemia, a condition characterized by elevated levels of fats, such as

triglycerides and cholesterol, in the blood.[2] The therapeutic effects of Bezafibrate are mainly

exerted through its activity as a pan-agonist of the Peroxisome Proliferator-Activated Receptors

(PPARs), specifically the α, γ, and δ subtypes.[3][4] Its activation of PPARα, in particular,

modulates the transcription of genes involved in lipid and glucose metabolism, leading to a

reduction in triglycerides and an increase in high-density lipoprotein (HDL) cholesterol.[5][6]

Bezafibrate-d6 is the deuterium-labeled version of Bezafibrate. The substitution of hydrogen

atoms with deuterium results in a heavier, more stable isotope that is chemically identical to the

parent compound but distinguishable by mass spectrometry. This property makes it an ideal

internal standard for quantitative bioanalytical studies, such as pharmacokinetic analyses.
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The following tables summarize the available information for Bezafibrate-d6 and related

deuterated derivatives from various suppliers. Researchers are advised to contact suppliers

directly for the most current pricing, availability, and detailed specifications.

Table 1: Bezafibrate-d6 Supplier Details

Supplier
Catalog
Number

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Additional
Information

Simson

Pharma

Limited

-
1219802-74-

0[7]
- -

Accompanied

by Certificate

of Analysis.[7]

MedChemEx

press
HY-14669S -

C₁₉H₁₄D₆ClN

O₄
367.88

Labeled as a

stable isotope

for research

use only.[8]

LGC

Standards

TRC-

B341003-

10MG

- - -

Synthetic

Chemistry

Reference

Material.[9]

Alentris

Research

Pvt. Ltd.

ALN-

B037D02

1219802-74-

0[10]

C₁₉H₁₄D₆ClN

O₄
367.9

Chemical

Name: 2-(4-

(2-(4-

Chlorobenza

mido)ethyl)ph

enoxy)-2-

(methyl-

d3)propanoic-

3,3,3-d3 acid.

[10]

Table 2: Related Deuterated Bezafibrate Derivatives
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Product
Name

Supplier
Catalog
Number

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity

Hydroxy

Bezafibrate

-D6

Clearsynth
CS-F-

00208

Not

Available

C₁₉H₁₄D₆C

lNO₅
383.86

Please

Enquire.

[11]

Hydroxy

Bezafibrate

-D6

Expert

Synthesis

Solutions

ESS0417
Not

Available

C₁₉H₁₄D₆N

O₅
383.76

97.3% by

HPLC;

99% atom

D.[12]

Bezafibrate

-D6 Acyl

Glucuronid

e

- -

72156-77-

5

(unlabeled)

C₂₅H₂₂D₆C

lNO₁₀
543.89

94.2% by

HPLC;

99.1%

atom D.

[13]

Signaling Pathway of Bezafibrate
Bezafibrate's primary mechanism of action involves the activation of PPAR nuclear receptors.

As a pan-agonist, it binds to PPARα, PPARγ, and PPARδ, which then form a heterodimer with

the Retinoid X Receptor (RXR). This complex binds to specific DNA sequences known as

Peroxisome Proliferator Response Elements (PPREs) in the promoter region of target genes,

thereby regulating their transcription. The activation of PPARα is central to its lipid-lowering

effects.
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Cytoplasm

Nucleus

Downstream Effects

Bezafibrate-d6
(or Bezafibrate)

PPARα, PPARγ, PPARδ

 Activation

PPAR-RXR
Heterodimer

RXR

PPRE
(DNA Response Element)

 Binding

Modulation of
Gene Transcription

 Regulation

↑ Lipoprotein Lipase Activity ↑ Apo AI, Apo AII Synthesis ↑ Fatty Acid Oxidation ↓ VLDL Synthesis

Improved Lipid Profile
(↓ Triglycerides, ↑ HDL)
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Start: Plasma Sample

1. Pipette 100 µL of
plasma sample into a

1.5 mL microcentrifuge tube.

2. Add 25 µL of Bezafibrate-d6
Working Solution (IS)

3. Add 300 µL of acetonitrile
(protein precipitation agent)

4. Vortex mix for 1 minute
to ensure complete mixing
and protein denaturation.

5. Centrifuge at 14,000 rpm
for 10 minutes at 4°C.

6. Transfer the supernatant
to a clean HPLC vial.

7. Inject a defined volume
(e.g., 10 µL) into the
LC-MS/MS system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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